Cas no 2172566-09-3 (2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid
• CAS No: 2172566-09-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6062738
• PubChem ID: 165589193
• Update Time: 2025-05-24

2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid
• 2-(4-{[(tert-butoxy)carbonyl]amino}-2,6-dimethylphenyl)acetic acid
• EN300-1653466
• 2172566-09-3

• Inchi： 1S/C15H21NO4/c1-9-6-11(16-14(19)20-15(3,4)5)7-10(2)12(9)8-13(17)18/h6-7H,8H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： UKCSOHRJLBUTSX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C(CC(=O)O)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid

2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid (CAS No. 2172566-09-3): A Comprehensive Overview

2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid (CAS No. 2172566-09-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected 2,6-dimethylphenylacetic acid, is characterized by its unique structural features and potential applications in drug development.

The molecular structure of 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid consists of a tert-butoxycarbonyl (Boc) protecting group attached to an amino group, which is further linked to a 2,6-dimethylphenyl ring and an acetic acid moiety. The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of amino groups, allowing for selective functionalization and protection during multi-step synthetic processes.

In recent years, the use of Boc-protected 2,6-dimethylphenylacetic acid has been explored in various contexts, including the synthesis of prodrugs and the development of novel therapeutic agents. One notable application is in the design of prodrugs that can enhance the bioavailability and stability of parent drugs. The Boc protecting group can be selectively removed under specific conditions, releasing the active drug molecule at the desired site of action.

Research published in the Journal of Medicinal Chemistry has highlighted the potential of 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid as a key intermediate in the synthesis of anti-inflammatory agents. The compound's ability to modulate inflammatory pathways through its interaction with specific receptors and enzymes makes it a valuable candidate for further investigation.

Another area of interest is the use of Boc-protected 2,6-dimethylphenylacetic acid in the development of targeted drug delivery systems. By incorporating this compound into nanoparticle formulations or conjugating it with targeting ligands, researchers aim to improve the therapeutic index and reduce side effects associated with conventional treatments.

The physicochemical properties of 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid, such as its solubility and stability, have been extensively studied. These properties are crucial for optimizing its performance in various pharmaceutical applications. For instance, its solubility in organic solvents and aqueous media can be fine-tuned by modifying the functional groups or through formulation strategies.

In addition to its synthetic utility, Boc-protected 2,6-dimethylphenylacetic acid has shown promise in preclinical studies evaluating its pharmacological effects. Animal models have demonstrated that this compound exhibits favorable pharmacokinetic profiles and low toxicity, making it a suitable candidate for further clinical evaluation.

The safety profile of 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid has also been assessed through comprehensive toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-2,6-dimethylphenyl)acetic acid (CAS No. 2172566-09-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development as a therapeutic agent or as a key intermediate in drug synthesis. Ongoing research continues to uncover new opportunities for leveraging this compound's potential in improving human health.